Cas no 2034524-39-3 (2-(1H-1,3-benzodiazol-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034524-39-3
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5336458
• PubChem ID: 122246091
• Update Time: 2025-05-22

2-(1H-1,3-benzodiazol-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}acetamide
• 2034524-39-3
• F6562-2498
• 2-(1H-benzo[d]imidazol-1-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)acetamide
• AKOS032468383
• N-[[2-(2-Oxo-1-pyrrolidinyl)-4-pyridinyl]methyl]-1H-benzimidazole-1-acetamide

• Inchi： 1S/C19H19N5O2/c25-18(12-23-13-22-15-4-1-2-5-16(15)23)21-11-14-7-8-20-17(10-14)24-9-3-6-19(24)26/h1-2,4-5,7-8,10,13H,3,6,9,11-12H2,(H,21,25)
• InChI Key： CCTNNVYRRDFDLR-UHFFFAOYSA-N
• SMILES： C1N(CC(NCC2C=CN=C(N3CCCC3=O)C=2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 349.15387487g/mol
• Monoisotopic Mass: 349.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.75±0.46(Predicted)

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}acetamide

2-(1H-1,3-Benzodiazol-1-yl)-N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}Acetamide: A Comprehensive Overview

2-(1H-1,3-Benzodiazol-1-yl)-N-{[2-(2-Oxopyrrolidin-1-yl)pyridin-4-yl]methyl}Acetamide (CAS No. 2034524-39-3) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of heterocyclic compounds, which are widely studied in the fields of organic chemistry and pharmacology due to their unique properties and potential applications in drug development. The molecule incorporates a benzodiazole ring system, a pyridine moiety, and an acetamide group, making it a versatile candidate for various chemical and biological studies.

The benzodiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a diazole ring. This structure is known for its aromaticity and stability, which contribute to the compound's chemical inertness. The pyridine moiety, on the other hand, introduces electron-deficient characteristics due to the presence of nitrogen atoms in the ring. This feature enhances the compound's ability to participate in various chemical reactions, particularly those involving nucleophilic attack or electrophilic substitution.

Recent studies have highlighted the potential of benzodiazole-containing compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of such compounds in anti-cancer drug design due to their ability to inhibit specific enzymes or pathways involved in tumor progression. The acetamide group attached to the molecule further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of 2-(1H-1,3-benzodiazol-1-yl)-N-{[2-(2-Oxopyrrolidin-1-yl)pyridin